N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0636114
InChI: InChI=1S/C14H20N2O2/c1-18-13-6-4-5-12(11-13)15-14(17)7-10-16-8-2-3-9-16/h4-6,11H,2-3,7-10H2,1H3,(H,15,17)
SMILES: COC1=CC=CC(=C1)NC(=O)CCN2CCCC2
Molecular Formula: C14H20N2O2
Molecular Weight: 248.32 g/mol

N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide

CAS No.:

Cat. No.: VC0636114

Molecular Formula: C14H20N2O2

Molecular Weight: 248.32 g/mol

* For research use only. Not for human or veterinary use.

N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide -

Specification

Molecular Formula C14H20N2O2
Molecular Weight 248.32 g/mol
IUPAC Name N-(3-methoxyphenyl)-3-pyrrolidin-1-ylpropanamide
Standard InChI InChI=1S/C14H20N2O2/c1-18-13-6-4-5-12(11-13)15-14(17)7-10-16-8-2-3-9-16/h4-6,11H,2-3,7-10H2,1H3,(H,15,17)
Standard InChI Key IMCSYRIEVLZKFG-UHFFFAOYSA-N
SMILES COC1=CC=CC(=C1)NC(=O)CCN2CCCC2
Canonical SMILES COC1=CC=CC(=C1)NC(=O)CCN2CCCC2

Introduction

N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide is a compound belonging to the class of propanamide derivatives. It features a methoxy-substituted phenyl group and a pyrrolidine moiety, making it of interest in medicinal chemistry for its potential biological activities, particularly in developing new therapeutic agents.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide typically involves nucleophilic substitution or coupling reactions. Microwave-assisted synthesis is noted for enhancing yields by providing uniform heating and reducing reaction times significantly.

Potential Applications

While specific applications of N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide are not detailed in the available literature, compounds with similar structures often exhibit biological activities such as antioxidant, anticancer, or anticonvulsant properties, depending on their molecular targets .

Analytical Techniques

Standard analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are used to determine the compound's purity and structure. These methods provide crucial data for understanding its chemical and biological properties.

Mechanism of Action

The mechanism of action for N-(3-methoxyphenyl)-3-(pyrrolidin-1-yl)propanamide would depend on its biological target, which could include specific enzymes or receptors. Pharmacological studies would be necessary to determine binding affinities and inhibition constants related to its mechanism of action.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator